Cas no 2680528-38-3 (1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride)

• Product Name: 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride
• CAS No: 2680528-38-3
• MF: C₁₀H₁₅Cl₂N₃
• MW: 248.152199983597
• MDL: MFCD34185979
• CID: 5619395
• PubChem ID: 165941162
• Update Time: 2025-05-19

1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride
• 2680528-38-3
• EN300-28310707
• Z5090731620

• MDL： MFCD34185979
• Inchi： 1S/C10H13N3.2ClH/c1-6-3-7(2)10-8(4-6)12-9(5-11)13-10;;/h3-4H,5,11H2,1-2H3,(H,12,13);2*1H
• InChI Key： UXIPHEKXWKCKSL-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CN)=NC2C(C)=CC(C)=CC1=2

Computed Properties

• Exact Mass: 247.0643029g/mol
• Monoisotopic Mass: 247.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride

1-(4,6-Dimethyl-1H-1,3-Benzodiazol-2-yl)methanamine Dihydrochloride: A Comprehensive Overview

1-(4,6-Dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride, commonly referred to by its CAS number CAS 2680528-38-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzodiazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of this compound is characterized by a benzodiazole ring system substituted with methyl groups at positions 4 and 6, along with a methanamine group attached at position 2. The presence of the dihydrochloride counterion indicates that this compound exists in its hydrochloride salt form.

The synthesis of 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of benzodiazole derivatives, significantly reducing reaction times while maintaining high yields. These methods not only enhance the scalability of the synthesis but also contribute to the sustainability of chemical processes by minimizing energy consumption and waste generation.

In terms of pharmacological applications, CAS 2680528-38-3 has been explored for its potential as a drug candidate. Benzodiazole derivatives are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted the ability of this compound to modulate key cellular pathways involved in neurodegenerative diseases. For example, research published in 2023 demonstrated that 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

The structural features of this compound play a crucial role in its biological activity. The methyl substituents at positions 4 and 6 on the benzodiazole ring enhance the lipophilicity of the molecule, which is essential for its ability to cross cellular membranes and interact with intracellular targets. Additionally, the methanamine group at position 2 contributes to hydrogen bonding capabilities, further enhancing its bioavailability and target binding affinity.

From a materials science perspective, benzodiazole derivatives like CAS 2680528-38-3 have been investigated for their potential use in optoelectronic devices. The aromaticity and conjugation within the benzodiazole ring system enable strong absorption in the visible spectrum, making these compounds suitable for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on optimizing the electronic properties of these compounds through strategic substitution patterns and self-assembling techniques.

In terms of safety and toxicity profiles, preliminary studies indicate that 1-(4,6-dimethyl-1H-1,3-benzodiazol-2-yl)methanamine dihydrochloride exhibits low acute toxicity in experimental models. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation. Regulatory agencies emphasize the importance of thorough toxicological assessments for compounds intended for pharmaceutical or industrial applications.

The development of analytical methods for the characterization and quality control of this compound is another area of active research. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of CAS 2680528_